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Introduction
Prusogliptin (also known as DBPR108) is a novel, potent, and selective dipeptidyl peptidase-4

(DPP-4) inhibitor. By preventing the degradation of incretin hormones such as glucagon-like

peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP), Prusogliptin

enhances glucose-dependent insulin secretion and suppresses glucagon release, thereby

improving glycemic control. This document provides detailed application notes and protocols

for the administration of Prusogliptin in diet-induced obese (DIO) mouse models, a common

preclinical model for studying type 2 diabetes and obesity. The information is based on

preclinical studies evaluating the efficacy of Prusogliptin alone and in combination with

metformin.

Signaling Pathway of Prusogliptin
Prusogliptin's mechanism of action involves the inhibition of the DPP-4 enzyme. This inhibition

leads to prolonged activity of incretin hormones, which in turn modulates glucose homeostasis

through a well-defined signaling cascade.
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1. Acclimatization
(1 week, Standard Chow)

2. Diet Induction
(8-16 weeks)

Control Group
(Standard Chow)

DIO Group
(High-Fat Diet)

3. Group Randomization
of DIO Mice

Vehicle Control Prusogliptin
(e.g., 0.1 mg/kg)

Prusogliptin + Metformin
(e.g., 0.1 + 50 mg/kg)

4. Overnight Fasting
(16 hours)

5. Drug Administration
(Oral Gavage)

6. Oral Glucose
Tolerance Test (OGTT)

7. Data Analysis
(Blood Glucose, AUC)
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To cite this document: BenchChem. [Prusogliptin Administration in Diet-Induced Obese
Mouse Models: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b606979#prusogliptin-administration-in-
diet-induced-obese-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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